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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Anilinoethanol (CAS No. 122-98-5), a versatile intermediate compound. This document is

intended to be a valuable resource for researchers, scientists, and professionals involved in

drug development and other chemical synthesis applications.

Core Physical and Chemical Properties
2-Anilinoethanol, also known as N-Phenylethanolamine, is an organic compound featuring

both a secondary amine and a primary alcohol functional group.[1] This bifunctionality makes it

a valuable building block in the synthesis of a variety of more complex molecules.[1] It typically

appears as a clear, colorless to pale yellow or brown liquid.[2]

Tabulated Physical Properties
The following table summarizes the key physical properties of 2-Anilinoethanol for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₁₁NO [3][4]

Molecular Weight 137.18 g/mol [3][4]

Melting Point -30 °C [3][5]

Boiling Point
286.9 °C at 760 mmHg150-

152 °C at 10 mmHg
[3][5]

Density
1.094 g/mL at 25 °C1.116

g/cm³
[3][5]

Refractive Index (n20/D) 1.578 [5]

Flash Point >230 °F (>110 °C) [5]

Water Solubility 53 g/L at 20 °C [3][5]

Vapor Pressure <0.01 mmHg at 20 °C [5]

pKa 14.39 ± 0.10 (Predicted) [2]

LogP 0.9 at 23 °C [2]

Tabulated Chemical Identifiers
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Identifier Value Source(s)

CAS Number 122-98-5 [3][4]

IUPAC Name 2-anilinoethanol [6]

Synonyms

N-(2-Hydroxyethyl)aniline, 2-

(Phenylamino)ethanol, N-

Phenylethanolamine

[2]

InChI

InChI=1S/C8H11NO/c10-7-6-

9-8-4-2-1-3-5-8/h1-5,9-10H,6-

7H2

[6]

InChIKey
MWGATWIBSKHFMR-

UHFFFAOYSA-N
[2]

SMILES C1=CC=C(C=C1)NCCO [6]

Chemical Reactivity and Stability
2-Anilinoethanol is a stable compound under standard ambient conditions.[7] However, it can

undergo hazardous reactions. It may form explosive mixtures with air upon intense heating.[7]

Violent reactions are possible with oxidizing agents, acids, acid anhydrides, and acid chlorides.

[7] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[2]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of 2-Anilinoethanol.

Synthesis of 2-Anilinoethanol
A common method for the synthesis of 2-Anilinoethanol is the reaction of aniline with ethylene

oxide. Another approach involves the copper-catalyzed N-arylation of monoethanolamine with

an aryl halide.

Protocol: Copper-Catalyzed N-Arylation of Monoethanolamine
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This protocol describes a general procedure for the synthesis of 2-Anilinoethanol via a

copper-catalyzed reaction.

Materials:

Aryl bromide (e.g., Bromobenzene)

Monoethanolamine

Copper(I) chloride (CuCl)

Potassium hydroxide (KOH)

Methylene chloride (CH₂Cl₂)

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Screw-capped test tube

Magnetic stirrer and stir bar

Heating block or oil bath

Syringes

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

To a screw-capped test tube, add CuCl (0.1 mmol), the aryl bromide (1.0 mmol, if solid), and

KOH (2.0 mmol).

If the aryl bromide is a liquid, add it (1.0 mmol) via syringe.
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Add the amine (monoethanolamine, 3 mmol) by syringe at room temperature.

Stir the reaction mixture at 90-110 °C for 8 hours.

Allow the reaction mixture to cool to room temperature.

Dilute the resulting mixture with water (2 mL).

Extract the product with methylene chloride (4 x 10 mL).

Dry the combined organic layers over anhydrous Na₂SO₄.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel to afford the desired 2-
Anilinoethanol.

Purification by Vacuum Distillation
Due to its relatively high boiling point at atmospheric pressure, vacuum distillation is the

preferred method for purifying 2-Anilinoethanol to prevent thermal decomposition.[8]

Protocol: Vacuum Distillation of 2-Anilinoethanol

This protocol outlines a representative procedure for the purification of 2-Anilinoethanol.

Apparatus:

Round-bottom flask

Short-path distillation head or a standard distillation setup with a condenser

Receiving flask

Thermometer and adapter

Vacuum source (vacuum pump or water aspirator)

Cold trap
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Heating mantle

Stir bar and magnetic stir plate

Vacuum grease

Procedure:

Apparatus Setup:

Assemble the distillation apparatus, ensuring all glassware is free of cracks or defects.

Lightly grease all ground-glass joints to ensure a good seal.

Place a stir bar in the round-bottom flask containing the crude 2-Anilinoethanol.

Position the thermometer correctly, with the top of the bulb level with the side arm of the

distillation head.

Connect the vacuum adapter to a cold trap, and then to the vacuum source using thick-

walled tubing.

Distillation:

Begin stirring the crude 2-Anilinoethanol.

Turn on the vacuum source to reduce the pressure within the apparatus. A pressure of

approximately 10 mmHg is suitable.[5]

Once a stable vacuum is achieved, begin gently heating the distillation flask with the

heating mantle.

Observe the distillation, collecting the fraction that distills at the expected boiling point at

the recorded pressure (e.g., 150-152 °C at 10 mmHg).[5]

Monitor the temperature throughout the distillation. A stable boiling point indicates the

collection of a pure fraction.
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Shutdown:

Once the distillation is complete, remove the heating mantle and allow the apparatus to

cool to room temperature.

Slowly and carefully vent the system to atmospheric pressure.

Turn off the vacuum source.

Disassemble the apparatus and collect the purified 2-Anilinoethanol from the receiving

flask.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful analytical technique for confirming the identity and assessing the purity of

2-Anilinoethanol.

Protocol: GC-MS Analysis of 2-Anilinoethanol

This protocol provides a general method for the GC-MS analysis of 2-Anilinoethanol.
Instrument parameters may need to be optimized for specific systems.

Instrumentation and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for amine analysis (e.g., DB-5ms or equivalent)

Helium (carrier gas)

2-Anilinoethanol standard

Suitable solvent (e.g., methanol, dichloromethane)

Autosampler vials

Procedure:
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Sample Preparation:

Prepare a dilute solution of the 2-Anilinoethanol sample in a suitable volatile solvent

(e.g., 1 mg/mL in methanol).

If necessary, filter the sample to remove any particulate matter.

Transfer the sample to a GC-MS autosampler vial.

GC-MS Parameters (Representative):

Injector Temperature: 250 °C

Injection Mode: Splitless or split (e.g., 50:1)

Injection Volume: 1 µL

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Final hold: 5 minutes at 280 °C

Carrier Gas: Helium, constant flow (e.g., 1 mL/min)

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-400

Data Analysis:

Analyze the resulting chromatogram to determine the retention time of 2-Anilinoethanol.
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Examine the mass spectrum of the corresponding peak and compare it to a reference

spectrum to confirm the identity of the compound. The NIST database provides reference

mass spectral data for 2-(phenylamino)ethanol.[9]

Assess the purity of the sample by integrating the peak area of 2-Anilinoethanol and any

impurity peaks.

Applications and Logical Workflows
2-Anilinoethanol is a key intermediate in various synthetic processes, including the production

of pharmaceuticals and advanced materials.

Intermediate in Rivaroxaban Synthesis
2-Anilinoethanol is a crucial starting material in the synthesis of the anticoagulant drug

Rivaroxaban. The synthesis involves the cyclization of 2-Anilinoethanol with chloroacetyl

chloride.[10]

2-Anilinoethanol

Cyclization

Chloroacetyl
chloride

Key Intermediate for
Rivaroxaban Synthesis

Click to download full resolution via product page

Role of 2-Anilinoethanol in Rivaroxaban Synthesis.

Monomer for Polyaniline Derivatives
2-Anilinoethanol can be used in the synthesis of polyaniline (PANI) and its derivatives.[11]

These polymers are organic semiconductors with applications in areas such as anticorrosive

coatings and biosensors.[11]
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Synthesis and Applications of Poly(2-anilinoethanol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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